Cas no 898794-11-1 (2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone)

• Product Name: 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone
• CAS No: 898794-11-1
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• CID: 876420
• PubChem ID: 24726294
• Update Time: 2025-06-12

2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2',6'-DIMETHYL-3-(2,4-DIMETHYLPHENYL)PROPIOPHENONE
• 3-(2,4-dimethylphenyl)-1-(2,6-dimethylphenyl)propan-1-one
• DTXSID20644687
• AKOS016021631
• MFCD03843683
• 898794-11-1
• 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone

• MDL： MFCD03843683
• Inchi： 1S/C19H22O/c1-13-8-9-17(16(4)12-13)10-11-18(20)19-14(2)6-5-7-15(19)3/h5-9,12H,10-11H2,1-4H3
• InChI Key： OCOOJQVTLYWMHX-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)CCC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 266.167065321g/mol
• Monoisotopic Mass: 266.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 414.3°C at 760 mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.556

Additional information on 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone

Recent Advances in the Study of 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone (CAS: 898794-11-1)

The compound 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone (CAS: 898794-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and material science. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic benefits, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of the compound's role as a photoinitiator in polymerization reactions. Studies have demonstrated that 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone exhibits high efficiency in initiating photopolymerization, which is critical for applications in coatings, adhesives, and 3D printing. Its ability to absorb UV light and generate free radicals makes it a valuable component in industrial processes requiring rapid curing and high precision.

In the pharmaceutical domain, recent investigations have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. Preliminary in vitro studies suggest that derivatives of 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone may exhibit anti-inflammatory and antimicrobial activities. Researchers are particularly interested in its mechanism of action, which appears to involve modulation of key signaling pathways implicated in inflammation and microbial resistance. These findings open new avenues for the design of next-generation drugs targeting chronic inflammatory diseases and antibiotic-resistant infections.

The synthetic chemistry community has also made strides in optimizing the production of 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone. Recent publications describe innovative catalytic methods that enhance yield and purity while reducing environmental impact. For instance, the use of green solvents and heterogeneous catalysts has been reported to improve the sustainability of the synthesis process, aligning with the growing emphasis on green chemistry principles in industrial applications.

Despite these advancements, challenges remain in fully characterizing the compound's safety profile and long-term effects. Ongoing toxicological studies aim to address these gaps, with preliminary data indicating a favorable safety margin at therapeutic doses. However, further research is needed to validate these findings and ensure compliance with regulatory standards for clinical and industrial use.

In conclusion, 2',6'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone (CAS: 898794-11-1) represents a versatile and promising compound with broad applications in both industrial and pharmaceutical sectors. Continued research efforts are expected to uncover additional functionalities and optimize its use, paving the way for innovative solutions in chemical biology and medicine.